Cas no 1263274-74-3 (4-bromo-3-chloro-5-fluorobenzoic acid)
1263274-74-3 structure
Product Name:4-bromo-3-chloro-5-fluorobenzoic acid
CAS No:1263274-74-3
MF:C7H3BrClFO2
MW:253.452924013138
MDL:MFCD18426004
CID:4584072
PubChem ID:75360950
Update Time:2024-03-01
4-bromo-3-chloro-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-BROMO-3-CHLORO-5-FLUOROBENZOIC ACID
- Benzoic acid, 4-bromo-3-chloro-5-fluoro-
- 4-bromo-3-chloro-5-fluorobenzoic acid
-
- MDL: MFCD18426004
- Inchi: 1S/C7H3BrClFO2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
- InChI Key: FJCXNRXUXORNLD-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(F)=C(Br)C(Cl)=C1
Computed Properties
- Exact Mass: 251.89890g/mol
- Monoisotopic Mass: 251.89890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
4-bromo-3-chloro-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B422675-5mg |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422675-10mg |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B422675-50mg |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-151798-0.05g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 0.05g |
$229.0 | 2023-07-06 | |
| Enamine | EN300-151798-0.1g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 0.1g |
$342.0 | 2023-07-06 | |
| Enamine | EN300-151798-0.25g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 0.25g |
$487.0 | 2023-07-06 | |
| Enamine | EN300-151798-0.5g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 0.5g |
$768.0 | 2023-07-06 | |
| Enamine | EN300-151798-1.0g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 1.0g |
$986.0 | 2023-07-06 | |
| Enamine | EN300-151798-2.5g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 2.5g |
$1931.0 | 2023-07-06 | |
| Enamine | EN300-151798-5.0g |
4-bromo-3-chloro-5-fluorobenzoic acid |
1263274-74-3 | 95% | 5.0g |
$2858.0 | 2023-07-06 |
4-bromo-3-chloro-5-fluorobenzoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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